(4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-(4-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C16H14ClN5OS/c17-11-2-1-3-13-14(11)20-16(24-13)22-8-6-21(7-9-22)15(23)12-10-18-4-5-19-12/h1-5,10H,6-9H2
• InChI Key: YMMJTTPXNJFMJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=CC=C3Cl)C(=O)C4=NC=CN=C4
• Molecular Formula: C16H14ClN5OS
• Molecular Weight: 359.8 g/mol

Description

“(4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone” is a chemical compound. It is a structurally modified derivative of 3-(piperazin-1-yl)-1,2-benzothiazole. These types of compounds are common structural units in pharmacological drugs and medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds involves a multi-step procedure. For instance, substituted 2-amino benzothiazoles are coupled with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques. For example, the 1H-NMR of a similar compound showed peaks at 7.32–7.52 (m, 7H, ArH), 6.84 (s, 1H, CH of thiazole), 7.64 (s, 1H, –CONH) 3.50 (s, 2H, CH2), 3.18 (s, 1H, Ar–NH).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include coupling reactions and treatment with chloroethyl compounds. The exact reactions for “(4-(4-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone” are not specified in the available sources.

Scientific Research Applications

Anticancer Properties

• .

COX-1 Inhibition

• .

Cytotoxicity Evaluation

• .

Antitumor Activity

• .

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole ring have been reported to exhibit anti-inflammatory properties . They have been found to inhibit COX-1 and COX-2 enzymes, which play a crucial role in the inflammatory response .

Mode of Action

Similar compounds have been found to inhibit cox-1 and cox-2 enzymes . These enzymes are involved in the production of prostaglandins, which are key mediators of inflammation. By inhibiting these enzymes, the compound may reduce the production of prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given its potential inhibition of COX-1 and COX-2 enzymes . These enzymes convert arachidonic acid into prostaglandins. By inhibiting these enzymes, the compound may reduce the production of prostaglandins, leading to a decrease in inflammation .

Result of Action

The result of the compound’s action would likely be a reduction in inflammation, given its potential anti-inflammatory properties . This could be due to a decrease in the production of prostaglandins, key mediators of inflammation .